Cas no 24207-22-5 (2-Bromo-3-methoxy-6-methylpyridine)

• Product Name: 2-Bromo-3-methoxy-6-methylpyridine
• CAS No: 24207-22-5
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD06655940
• CID: 252687
• PubChem ID: 10965563
• Update Time: 2025-05-20

2-Bromo-3-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-methoxy-6-methylpyridine
• 3-Methoxy-6-Picoline
• 2-bromo-3-methoxy-6-methylpyridine(SALTDATA: FREE)
• Pyridine, 2-broMo-3-Methoxy-6-Methyl-
• 2-Brom-3-methoxy-6-methylpyridin
• 2-Bromo-3-methoxy-6-methyl-pyridin
• 2-bromo-3-methoxy-6-methyl-pyridine
• 6-bromo-5-methoxy-2-methylpyridine
• 6-BROMO-5-METHOXY-2-PICOLINE
• OUJFCUIDDZMCCW-UHFFFAOYSA-N
• SBB092858
• VP14201
• RP04350
• Pyridine,2-bromo-3-methoxy-6-methyl-
• AB25427
• AB0040754
• Y8405
• 207B225
• EN300-385195
• FT-0652388
• AN-584/11435654
• SCHEMBL3792156
• AKOS006341675
• DS-16351
• 24207-22-5
• A817148
• SY068346
• CS-0092865
• DTXSID50450071
• W-206879
• MFCD06655940
• ALBB-022782

• MDL： MFCD06655940
• Inchi： 1S/C7H8BrNO/c1-5-3-4-6(10-2)7(8)9-5/h3-4H,1-2H3
• InChI Key： OUJFCUIDDZMCCW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=N1)OC

Computed Properties

• Exact Mass: 200.97900
• Monoisotopic Mass: 200.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1

Experimental Properties

• Density: 1.452
• Boiling Point: 244°C at 760 mmHg
• Flash Point: 101.4°C
• Refractive Index: 1.538
• PSA: 22.12000
• LogP: 2.16110

2-Bromo-3-methoxy-6-methylpyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Bromo-3-methoxy-6-methylpyridine

Recent Advances in the Application of 2-Bromo-3-methoxy-6-methylpyridine (CAS: 24207-22-5) in Chemical Biology and Pharmaceutical Research

2-Bromo-3-methoxy-6-methylpyridine (CAS: 24207-22-5) is a versatile heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its bromo and methoxy substituents, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting complex diseases such as cancer and inflammatory disorders.

One of the most notable advancements involving 2-Bromo-3-methoxy-6-methylpyridine is its role in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the development of selective inhibitors targeting the JAK-STAT signaling pathway, which is implicated in autoimmune diseases and certain cancers. The study highlighted the compound's ability to undergo palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

In addition to its applications in kinase inhibitor development, 2-Bromo-3-methoxy-6-methylpyridine has been investigated for its potential in radiopharmaceuticals. A recent preprint on bioRxiv detailed its use in the synthesis of radiolabeled probes for positron emission tomography (PET) imaging. The bromine atom in the compound was replaced with fluorine-18, a radioactive isotope, to create a tracer for monitoring tumor metabolism in vivo. This innovation underscores the compound's adaptability in multidisciplinary research.

Another emerging area of interest is the compound's utility in fragment-based drug discovery (FBDD). Researchers have leveraged its small molecular weight and favorable physicochemical properties to design fragment libraries for high-throughput screening. A 2024 study in ACS Chemical Biology reported the successful identification of a fragment derived from 2-Bromo-3-methoxy-6-methylpyridine that exhibited promising binding to a previously undruggable protein target. This finding opens new avenues for targeting challenging biological pathways.

Despite its promising applications, challenges remain in the scalable synthesis and purification of 2-Bromo-3-methoxy-6-methylpyridine. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. A study in Organic Process Research & Development (2023) proposed a green chemistry approach using microwave-assisted synthesis, which significantly enhanced the efficiency of the bromination step while minimizing environmental impact.

In conclusion, 2-Bromo-3-methoxy-6-methylpyridine (CAS: 24207-22-5) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its potential in drug discovery and imaging, positions it as a compound of enduring interest. Future research is expected to further explore its applications in targeted therapies and diagnostic agents, solidifying its role in advancing biomedical science.